Cas no 1229304-88-4 (methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• CAS No: 1229304-88-4
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• MDL: MFCD16652802
• CID: 5558344
• PubChem ID: 45496309
• Update Time: 2025-09-28

methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate
• 4-Bromo-5-p-tolyl-2H-pyrazole-3-carboxylic acid methyl ester
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-(4-methylphenyl)-, methyl ester
• Methyl 4-bromo-3-(p-tolyl)-1h-pyrazole-5-carboxylate

• MDL： MFCD16652802
• Inchi： 1S/C12H11BrN2O2/c1-7-3-5-8(6-4-7)10-9(13)11(15-14-10)12(16)17-2/h3-6H,1-2H3,(H,14,15)
• InChI Key： CUOQLYWZGPXGME-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(C)C=C2)=C(Br)C(C(OC)=O)=N1

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 443.8±45.0 °C at 760 mmHg
• Flash Point: 164.5±27.9 °C

methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate

Professional Introduction of Methyl 4-Bromo-3-(4-Methylphenyl)-1H-Pyrazole-5-Carboxylate (CAS No. 1229304-88-4)

Methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate, identified by the CAS registry number 1229304-88-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The structure of this compound features a pyrazole ring substituted with a bromine atom at position 4, a methyl group at position 3, and a carboxylate ester group at position 5. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and esterifications. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the aryl-substituted pyrazole core with high precision.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyrazole derivatives are well-documented for their ability to modulate various biological targets, including kinases, ion channels, and receptors. Researchers have demonstrated that methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate can serve as a scaffold for designing bioactive molecules with enhanced pharmacokinetic profiles. For example, studies published in the *Journal of Medicinal Chemistry* highlight its role in inhibiting key enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has shown potential in the field of agrochemistry. Its ability to act as a herbicide or fungicide precursor has been explored in recent agricultural research. The bromine substituent at position 4 is particularly significant, as it enhances the compound's stability under environmental conditions while maintaining its bioactivity. Field trials conducted in collaboration with agricultural research institutions have demonstrated promising results in controlling crop pests without adverse effects on non-target organisms.

From a materials science perspective, methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate exhibits interesting electronic properties that make it a candidate for organic electronics applications. Its conjugated π-system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent breakthroughs in thin-film deposition techniques have enabled the integration of this compound into prototype devices with improved performance metrics.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological fate of methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate becomes essential. Studies conducted under simulated environmental conditions reveal that the compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic ecosystems. These findings are particularly relevant for regulatory agencies assessing its safety profile.

In conclusion, methyl 4-bromo-3-(4-methylphenyl)-1H-pyrazole-5-carboxylate (CAS No. 1229304-88-4) stands out as a versatile and multifunctional compound with applications spanning drug discovery, agrochemistry, and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development across various industries. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in addressing global challenges in health, agriculture, and technology.